Cas no 1823248-30-1 (2-(Piperidin-4-ylthio)-4,5-dihydrothiazole hydrochloride)

• Product Name: 2-(Piperidin-4-ylthio)-4,5-dihydrothiazole hydrochloride
• CAS No: 1823248-30-1
• MF: C₈H₁₅ClN₂S₂
• MW: 238.801098108292
• MDL: MFCD28126200
• CID: 5045636
• PubChem ID: 86262658
• Update Time: 2025-05-20

2-(Piperidin-4-ylthio)-4,5-dihydrothiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-4-ylthio)-4,5-dihydrothiazole hydrochloride
• 2-piperidin-4-ylsulfanyl-4,5-dihydro-1,3-thiazole;hydrochloride
• 2-(Piperidin-4-ylthio)-4,5-dihydrothiazole hydrochloride

• MDL： MFCD28126200
• Inchi： 1S/C8H14N2S2.ClH/c1-3-9-4-2-7(1)12-8-10-5-6-11-8;/h7,9H,1-6H2;1H
• InChI Key： SLYPKYQJCPBARR-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NCCS1)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Topological Polar Surface Area: 75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(Piperidin-4-ylthio)-4,5-dihydrothiazole hydrochloride

2-(Piperidin-4-ylthio)-4,5-dihydrothiazole hydrochloride: A Comprehensive Overview

The compound 2-(Piperidin-4-ylthio)-4,5-dihydrothiazole hydrochloride, identified by the CAS number 1823248-30-1, is a notable molecule in the field of organic chemistry and pharmacology. This compound has garnered significant attention due to its unique structural properties and potential applications in drug development. The molecule belongs to the class of thiazoles, which are heterocyclic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of the piperidine ring further enhances its chemical versatility, making it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of thiazole derivatives in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that thiazoles exhibit potent anti-inflammatory and antioxidant activities, which could be harnessed for treating chronic diseases such as arthritis and neurodegenerative disorders. The specific substitution pattern in 2-(Piperidin-4-ylthio)-4,5-dihydrothiazole hydrochloride further modulates its pharmacokinetic properties, making it a promising candidate for drug delivery systems.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. A study by Smith et al., published in Nature Communications, detailed the use of palladium-catalyzed cross-coupling reactions to construct the thiazole core. This method not only enhances yield but also ensures high purity, which is critical for downstream applications in pharmaceuticals.

In terms of pharmacological activity, 2-(Piperidin-4-ylthio)-4,5-dihydrothiazole hydrochloride has shown remarkable selectivity towards certain enzymes and receptors. For example, experiments conducted at the University of California revealed that this compound inhibits the activity of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. The inhibition constant (Ki) was found to be in the low micromolar range, indicating strong binding affinity.

Beyond its enzymatic activity, this compound also exhibits favorable pharmacokinetic profiles. Preclinical studies in rodents demonstrated good bioavailability and minimal toxicity, suggesting that it could be safely administered at therapeutic doses. These findings have encouraged further exploration into its potential as a lead compound for developing treatments against neurodegenerative conditions.

The structural flexibility of 2-(Piperidin-4-ylthio)-4,5-dihydrothiazole hydrochloride allows for extensive modification to optimize its therapeutic properties. Researchers are currently investigating various substituent effects on its bioactivity and stability. For instance, altering the piperidine ring or introducing additional functional groups could enhance its efficacy or reduce off-target effects.

In conclusion, 2-(Piperidin-4-ylthio)-4,5-dihydrothiazole hydrochloride, with CAS number 1823248-30-1, represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool for addressing unmet medical needs. As research continues to uncover its full potential, this compound is expected to play a pivotal role in the development of innovative therapeutic agents.